Cas no 63361-66-0 ([2,2'-Bipyridine]-5-carboxylic acid, 5'-(aminocarbonyl)-, ethyl ester)

• Product Name: [2,2'-Bipyridine]-5-carboxylic acid, 5'-(aminocarbonyl)-, ethyl ester
• CAS No: 63361-66-0
• MF: C₁₄H₁₃N₃O₃
• MW: 271.271322965622
• CID: 4085057
• PubChem ID: 12335527
• Update Time: 2025-04-22

[2,2'-Bipyridine]-5-carboxylic acid, 5'-(aminocarbonyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• [2,2'-Bipyridine]-5-carboxylic acid, 5'-(aminocarbonyl)-, ethyl ester
• 63361-66-0
• DTXSID701205682
• Ethyl 5a(2)-(aminocarbonyl)[2,2a(2)-bipyridine]-5-carboxylate

• Inchi： 1S/C14H13N3O3/c1-2-20-14(19)10-4-6-12(17-8-10)11-5-3-9(7-16-11)13(15)18/h3-8H,2H2,1H3,(H2,15,18)
• InChI Key： AEMATXBNDAYICN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C=C1)C1C=CC(C(N)=O)=CN=1)=O

Computed Properties

• Exact Mass: 271.09569129Da
• Monoisotopic Mass: 271.09569129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.2Ų